N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide
Brand Name: Vulcanchem
CAS No.: 324032-47-5
VCID: VC8956038
InChI: InChI=1S/C18H19FN4O2/c1-23(2)16-9-3-13(4-10-16)11-21-22-17(24)12-20-18(25)14-5-7-15(19)8-6-14/h3-11H,12H2,1-2H3,(H,20,25)(H,22,24)/b21-11+
SMILES: CN(C)C1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)F
Molecular Formula: C18H19FN4O2
Molecular Weight: 342.4 g/mol

N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide

CAS No.: 324032-47-5

Cat. No.: VC8956038

Molecular Formula: C18H19FN4O2

Molecular Weight: 342.4 g/mol

* For research use only. Not for human or veterinary use.

N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide - 324032-47-5

Specification

CAS No. 324032-47-5
Molecular Formula C18H19FN4O2
Molecular Weight 342.4 g/mol
IUPAC Name N-[2-[(2E)-2-[[4-(dimethylamino)phenyl]methylidene]hydrazinyl]-2-oxoethyl]-4-fluorobenzamide
Standard InChI InChI=1S/C18H19FN4O2/c1-23(2)16-9-3-13(4-10-16)11-21-22-17(24)12-20-18(25)14-5-7-15(19)8-6-14/h3-11H,12H2,1-2H3,(H,20,25)(H,22,24)/b21-11+
Standard InChI Key UUEPLOBTUFIJSS-SRZZPIQSSA-N
Isomeric SMILES CN(C)C1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=C(C=C2)F
SMILES CN(C)C1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)F
Canonical SMILES CN(C)C1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=C(C=C2)F

Introduction

Synthesis

The synthesis of such compounds typically involves condensation reactions between appropriate precursors. For instance, the synthesis of related compounds often involves the reaction of an amine with a suitable acid chloride or anhydride in the presence of a base .

Synthesis Steps:

  • Preparation of Precursors: Synthesize or obtain the necessary precursors, such as 4-(dimethylamino)benzaldehyde and hydrazine derivatives.

  • Condensation Reaction: React the aldehyde with hydrazine to form the hydrazino-benzylidene moiety.

  • Coupling with Benzamide: Use a coupling agent to attach the hydrazino-benzylidene group to the 4-fluorobenzamide core.

Biological Activity

Benzamide derivatives have been explored for various biological activities, including antimicrobial, anticancer, and antiviral effects . The incorporation of a fluorine atom and a dimethylamino group could enhance these activities by altering the compound's pharmacokinetic properties and interactions with biological targets.

Biological ActivityPotential Effects
AntimicrobialInhibition of bacterial or fungal growth.
AnticancerInhibition of cancer cell proliferation.
AntiviralInhibition of viral replication.

Research Findings and Future Directions

While specific research findings on N-(2-(2-(4-(Dimethylamino)benzylidene)hydrazino)-2-oxoethyl)-4-fluorobenzamide are not available, related compounds have shown promising biological activities. Future research should focus on synthesizing this compound and evaluating its biological activities using in vitro and in vivo models.

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